Cas no 2580216-76-6 (Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate)

• Product Name: Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate
• CAS No: 2580216-76-6
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6310692
• PubChem ID: 165895870
• Update Time: 2025-06-13

Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2580216-76-6
• EN300-6000239
• tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate
• Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate

• Inchi： 1S/C12H23NO2/c1-11(2,3)15-10(14)6-9-7-12(4,5)8-13-9/h9,13H,6-8H2,1-5H3
• InChI Key： CWTBEYNHKBIXAG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CC(C)(C)CN1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate

Comprehensive Overview of Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate (CAS No. 2580216-76-6)

Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate (CAS No. 2580216-76-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This ester derivative, featuring a pyrrolidine ring with dimethyl substitutions, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its tert-butyl ester group enhances stability, making it a valuable building block in drug discovery and fine chemical production.

The compound's molecular structure combines a pyrrolidine core with an acetate side chain, offering versatility in synthetic applications. Researchers often focus on its role in constructing nitrogen-containing heterocycles, a class of compounds prevalent in FDA-approved drugs. Recent trends in AI-driven drug discovery have amplified interest in such intermediates, as they enable rapid exploration of chemical space for novel therapeutics targeting neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate serves as a key precursor for chiral auxiliaries and asymmetric catalysts. Its 4,4-dimethyl substitution pattern introduces steric hindrance, which can influence stereoselectivity in reactions—a critical factor in developing enantiomerically pure pharmaceuticals. This aligns with current industry demands for green chemistry solutions that minimize waste through efficient chiral synthesis.

Analytical characterization of CAS No. 2580216-76-6 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. The tert-butyl moiety produces distinctive signals in ¹H NMR spectra, while the pyrrolidine ring's protons exhibit characteristic splitting patterns. These features make the compound easily identifiable in complex reaction mixtures, addressing the growing need for quality control in pharmaceutical manufacturing.

In the context of medicinal chemistry, derivatives of this compound have shown promise in modulating enzyme targets associated with inflammatory pathways. The dimethylpyrrolidine scaffold mimics natural alkaloid structures, potentially enabling interactions with biological receptors. This has sparked investigations into its utility for drug repurposing strategies—a hot topic in computational chemistry circles seeking to accelerate therapeutic development.

The compound's stability under various pH conditions makes it particularly valuable for prodrug design. Pharmaceutical scientists are exploring its incorporation into bioconjugates that can improve drug solubility or target specificity. Such applications resonate with current searches for next-generation drug delivery systems that enhance bioavailability while reducing side effects.

Industrial applications of Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate extend to flavor and fragrance chemistry, where modified pyrrolidine derivatives contribute to complex aroma profiles. The tert-butyl protection strategy allows controlled release of active components during product formulation—an approach gaining traction in sustainable cosmetic development.

Recent patent literature reveals innovative uses of CAS No. 2580216-76-6 in photoredox catalysis and C-H activation reactions. These cutting-edge methodologies align with the pharmaceutical industry's push toward atom-economical synthesis routes. The compound's compatibility with flow chemistry systems further positions it as relevant to continuous manufacturing initiatives reshaping modern production facilities.

Environmental considerations surrounding this chemical highlight its advantages in biodegradability assessments. Unlike persistent pollutants, the pyrrolidine-acetate structure demonstrates favorable breakdown profiles in environmental fate studies—a crucial factor given increasing regulatory focus on green pharmaceuticals. This aspect frequently appears in searches related to EPA-compliant chemical development.

For researchers handling Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate, proper storage conditions (typically under inert atmosphere at low temperatures) ensure long-term stability. These protocols mirror best practices for handling air-sensitive compounds—a common search topic among laboratory technicians optimizing chemical inventory management systems.

The compound's commercial availability through specialized chemical suppliers has expanded with growing demand from contract research organizations (CROs). Pricing trends reflect its niche status as a high-value intermediate, with purity grades ranging from technical to GMP-standard materials for preclinical studies—information frequently sought in procurement-related queries.

Emerging research directions explore the computational modeling of this molecule's conformational preferences. Such studies provide insights into its molecular dynamics, supporting rational design of derivatives with optimized pharmacokinetic properties. These applications intersect with popular searches about in silico drug design tools and machine learning in chemistry.

In summary, Tert-butyl 2-(4,4-dimethylpyrrolidin-2-yl)acetate (CAS No. 2580216-76-6) represents a multifaceted compound bridging synthetic chemistry and pharmaceutical innovation. Its structural features address contemporary needs in targeted therapy development while aligning with sustainable chemistry principles—making it a compound of enduring relevance across scientific disciplines.